Cas no 949034-45-1 (3-Acetyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-Acetyl-1H-pyrazole-5-carboxylic acid
• CAS No: 949034-45-1
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD05864511
• CID: 1036865
• PubChem ID: 16767346
• Update Time: 2025-09-22

3-Acetyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-1H-pyrazole-5-carboxylic acid
• 3-acetyl-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
• 3-Acetyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
• EN300-268766
• 5-acetyl-1H-pyrazole-3-carboxylic acid
• 949034-45-1
• 1297537-45-1
• W11729
• 5-acetylpyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-acetyl-
• AKOS005604772
• MFCD05864511
• 5-acetyl-1H-pyrazole-3-carboxylicacid
• MFCD09028402
• CS-0037190
• SY081850
• HFBWRCZRDIVAMQ-UHFFFAOYSA-N
• AKOS005174399
• 7943Q8X59W
• SCHEMBL12168148
• CHEMBRDG-BB 4005123
• CHEMBL391390
• 5-acetyl-2H-pyrazole-3-carboxylic acid
• DTXSID50587972
• AS-64566
• FT-0683822
• SCHEMBL1815487
• STK693416
• DA-38115
• DB-123806

• MDL： MFCD05864511
• Inchi： 1S/C6H6N2O3/c1-3(9)4-2-5(6(10)11)8-7-4/h2H,1H3,(H,7,8)(H,10,11)
• InChI Key： HFBWRCZRDIVAMQ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C(=O)O)NN=1

Computed Properties

• Exact Mass: 154.03784206g/mol
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83Ų

3-Acetyl-1H-pyrazole-5-carboxylic acid Security Information

• HazardClass：IRRITANT